Cas no 644-17-7 (2,5-Cyclohexadiene-1,4-dione,2-(hydroxymethyl)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-(hydroxymethyl)-
• CAS No: 644-17-7
• Molecular Formula: C₇H₆O₃
• Molecular Weight: 138.12074
• CID: 513411
• PubChem ID: 197730

2,5-Cyclohexadiene-1,4-dione,2-(hydroxymethyl)- Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-(hydroxymethyl)-
• 2-(Hydroxymethyl)-2,5-cyclohexadiene-1,4-dione
• 2-(hydroxymethyl)cyclohexa-2,5-diene-1,4-dione
• 2-(Hydroxymethyl)-1,4-benzoquinone
• Gentisinchinon
• BRN 1934843
• MFCD01663152
• AKOS006372931
• 644-17-7
• 2-(Hydroxymethyl)-p-benzoquinone
• MTRBCJLZPRDOGJ-UHFFFAOYSA-
• DTXSID20214647
• CHEMBL4127441
• p-Benzoquinone, 2-(hydroxymethyl)-
• SCHEMBL5145016
• InChI=1/C7H6O3/c8-4-5-3-6(9)1-2-7(5)10/h1-3,8H,4H2

• InChIKey： MTRBCJLZPRDOGJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6O3/c8-4-5-3-6(9)1-2-7(5)10/h1-3,8H,4H2
• SMILES： C1=CC(=O)C(=CC1=O)CO

Computed Properties

• Exact Mass: 138.03168
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.032
• Heavy Atom Count: 10
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• Refractive Index: 1.563
• Boiling Point: 281.8°C at 760 mmHg
• Flash Point: 138.5°C
• Density: 1.346

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones